Cas no 947533-45-1 (2-Bromo-5-fluoropyrimidine)

• Product Name: 2-Bromo-5-fluoropyrimidine
• CAS No: 947533-45-1
• MF: C₄H₂BrFN₂
• MW: 176.974483013153
• MDL: MFCD09835164
• CID: 803323
• PubChem ID: 26344048
• Update Time: 2025-06-08

2-Bromo-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoropyrimidine
• Pyrimidine, 2-bromo-5-fluoro-
• 2-Bromo-5-fluoro-pyrimidine
• Pyrimidine,2-bromo-5-fluoro-
• ANSMRNCOBLTNBO-UHFFFAOYSA-N
• PB19026
• ST1140973
• AB0038320
• Y5680
• 2-Bromo-5-fluoropyrimidine (ACI)
• SY012623
• 947533-45-1
• J-508376
• AKOS006327293
• AC-23008
• PS-8577
• MFCD09835164
• CS-M0466
• DTXSID20649955
• EN300-101687
• SCHEMBL162652

• MDL： MFCD09835164
• Inchi： 1S/C4H2BrFN2/c5-4-7-1-3(6)2-8-4/h1-2H
• InChI Key： ANSMRNCOBLTNBO-UHFFFAOYSA-N
• SMILES： FC1C=NC(Br)=NC=1

Computed Properties

• Exact Mass: 175.93900
• Monoisotopic Mass: 175.93854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 255℃ at 760 mmHg
• PSA: 25.78000
• LogP: 1.37820

Additional information on 2-Bromo-5-fluoropyrimidine

Professional Introduction to 2-Bromo-5-fluoropyrimidine (CAS No. 947533-45-1)

2-Bromo-5-fluoropyrimidine is a significant intermediate in the field of pharmaceutical chemistry, particularly in the synthesis of nucleoside analogs and kinase inhibitors. With the CAS number 947533-45-1, this compound has garnered attention due to its versatile applications in drug development. The presence of both bromo and fluoro substituents on the pyrimidine ring enhances its reactivity, making it a valuable building block for medicinal chemists.

The pyrimidine core is a fundamental scaffold in many biologically active molecules, and modifications at specific positions can lead to compounds with enhanced pharmacological properties. In particular, the bromo group at the 2-position and the fluoro group at the 5-position provide distinct handles for further functionalization. This allows for the construction of complex structures through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in modern drug discovery.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Bromo-5-fluoropyrimidine in generating novel therapeutic agents. For instance, researchers have leveraged this compound to develop inhibitors targeting various kinases involved in cancer pathways. The bromo substituent facilitates palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups, while the fluoro group can modulate metabolic stability and binding affinity. Such modifications have been crucial in optimizing drug candidates for clinical trials.

In addition to its role in kinase inhibition, 2-Bromo-5-fluoropyrimidine has been explored in the synthesis of antiviral and anticancer agents. The pyrimidine moiety is structurally analogous to natural nucleobases, making it a key component in nucleoside analogs that interfere with viral replication or DNA synthesis. For example, derivatives of this compound have shown promise in inhibiting enzymes such as thymidylate synthase, which is essential for DNA replication in certain cancers.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic profiles. The electronegative nature of fluorine can enhance binding affinity to biological targets and influence metabolic pathways. In the context of 2-Bromo-5-fluoropyrimidine, the 5-fluoro group contributes to these effects while also serving as a site for further chemical manipulation. This dual functionality makes it an attractive intermediate for designing next-generation therapeutics.

The synthesis of 2-Bromo-5-fluoropyrimidine typically involves halogenation reactions on a precursor pyrimidine derivative. Advances in catalytic systems have enabled more efficient and selective bromination and fluorination processes, reducing byproduct formation and improving yields. These improvements are critical for large-scale production and ensure that pharmaceutical companies can access sufficient quantities of this valuable intermediate.

Ongoing research continues to uncover new applications for 2-Bromo-5-fluoropyrimidine. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel derivatives with enhanced biological activity. By integrating machine learning models with experimental data, scientists can predict optimal modifications to this scaffold, streamlining the drug development process. This interdisciplinary approach holds great promise for addressing unmet medical needs.

The regulatory landscape also plays a crucial role in the adoption of new pharmaceutical intermediates like 2-Bromo-5-fluoropyrimidine. Compliance with guidelines from agencies such as the FDA and EMA ensures that these compounds are safe and effective for their intended use. Manufacturers must adhere to stringent quality control measures to meet these standards, which often involves rigorous characterization and impurity profiling.

In conclusion, 2-Bromo-5-fluoropyrimidine (CAS No. 947533-45-1) represents a cornerstone in modern medicinal chemistry. Its unique structural features and reactivity make it indispensable for developing innovative therapeutic agents across multiple disease areas. As research progresses, this compound will continue to play a pivotal role in advancing drug discovery and improving patient outcomes worldwide.